Cas no 2227833-50-1 (tert-butyl N-{3-(1R)-3-amino-1-hydroxypropyl-4-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-(1R)-3-amino-1-hydroxypropyl-4-hydroxyphenyl}carbamate
• CAS No: 2227833-50-1
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 5953444
• PubChem ID: 165656577
• Update Time: 2025-06-08

tert-butyl N-{3-(1R)-3-amino-1-hydroxypropyl-4-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(1R)-3-amino-1-hydroxypropyl-4-hydroxyphenyl}carbamate
• 2227833-50-1
• tert-butyl N-{3-[(1R)-3-amino-1-hydroxypropyl]-4-hydroxyphenyl}carbamate
• EN300-1872247

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(19)16-9-4-5-11(17)10(8-9)12(18)6-7-15/h4-5,8,12,17-18H,6-7,15H2,1-3H3,(H,16,19)/t12-/m1/s1
• InChI Key： NPKCHQDQYIWJOX-GFCCVEGCSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)[C@@H](CCN)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-{3-(1R)-3-amino-1-hydroxypropyl-4-hydroxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{3-(1R)-3-amino-1-hydroxypropyl-4-hydroxyphenyl}carbamate (CAS No. 2227833-50-1)

The compound tert-butyl N-{3-(1R)-3-amino-1-hydroxypropyl-4-hydroxyphenyl}carbamate (CAS No. 2227833-50-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a chiral (1R)-3-amino-1-hydroxypropyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in targeting enzymes and receptors involved in metabolic and neurological pathways.

One of the most searched questions in the field of organic chemistry is: "What are the applications of chiral amino alcohols in drug development?" This compound addresses this query directly, as its (1R)-3-amino-1-hydroxypropyl group is a key chiral building block. Chiral compounds like this are critical for creating enantiomerically pure drugs, which often exhibit higher efficacy and fewer side effects. The presence of the 4-hydroxyphenyl group further enhances its utility, as phenolic derivatives are known for their antioxidant and anti-inflammatory properties.

In recent years, the demand for carbamate-protected intermediates has surged, driven by their stability and versatility in multi-step syntheses. The tert-butyl carbamate (Boc) group in this compound is particularly noteworthy, as it is widely used in peptide synthesis and medicinal chemistry. Searches for "Boc-protected amino alcohols" or "CAS 2227833-50-1 uses" reflect growing interest in such reagents. This compound’s compatibility with solid-phase synthesis and its potential for click chemistry applications further elevate its importance in modern research.

Another trending topic in biochemistry is the exploration of hydroxyphenyl derivatives for neurodegenerative disease research. The 4-hydroxyphenyl moiety in this compound aligns with this trend, as similar structures are being investigated for their neuroprotective effects. Researchers frequently search for "hydroxyphenyl carbamates in neuroscience," highlighting the relevance of this compound in cutting-edge studies. Its potential to modulate oxidative stress pathways could make it a candidate for future therapeutic development.

From a synthetic chemistry perspective, the compound’s CAS No. 2227833-50-1 is often associated with queries like "efficient synthesis of amino alcohol carbamates" or "chiral purity in pharmaceutical intermediates." The stereochemistry of the (1R)-3-amino-1-hydroxypropyl group is crucial, as it ensures high enantiomeric excess, a requirement for FDA-approved drugs. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution are often employed to achieve such precision, making this compound a benchmark for quality in chiral synthesis.

Environmental and green chemistry trends also influence the popularity of this compound. Searches for "sustainable synthesis of carbamates" or "biodegradable pharmaceutical intermediates" are on the rise. The tert-butyl N-{3-(1R)-3-amino-1-hydroxypropyl-4-hydroxyphenyl}carbamate can be synthesized using eco-friendly catalysts, reducing waste and energy consumption. This aligns with the pharmaceutical industry’s shift toward greener practices, further boosting its appeal.

In summary, tert-butyl N-{3-(1R)-3-amino-1-hydroxypropyl-4-hydroxyphenyl}carbamate (CAS No. 2227833-50-1) is a multifaceted compound with broad applications in drug discovery, neuroscience, and sustainable chemistry. Its structural features, including the Boc group, chiral amino alcohol, and hydroxyphenyl unit, make it a subject of intense research and a frequent search term in scientific databases. As the demand for enantiomerically pure and environmentally friendly intermediates grows, this compound is poised to remain at the forefront of innovation in organic and medicinal chemistry.